2-[2-Chloro-4-(1-phenylethylsulfamoyl)phenoxy]acetamide

• IUPAC Name: 2-[2-chloro-4-(1-phenylethylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C16H17ClN2O4S/c1-11(12-5-3-2-4-6-12)19-24(21,22)13-7-8-15(14(17)9-13)23-10-16(18)20/h2-9,11,19H,10H2,1H3,(H2,18,20)
• InChI Key: XQXALTJFBOVCSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)OCC(=O)N)Cl
• Molecular Formula: C16H17ClN2O4S
• Molecular Weight: 368.8 g/mol

Description

2-[2-Chloro-4-(1-phenylethylsulfamoyl)phenoxy]acetamide is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound belongs to the class of phenoxy acetamides, which are known for their diverse biological activities and potential therapeutic uses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-Chloro-4-(1-phenylethylsulfamoyl)phenoxy]acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Nitration: The initial step involves the nitration of a suitable aromatic compound to introduce a nitro group.

Reduction: The nitro group is then reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Sulfonylation: The amine group is then sulfonylated using a sulfonyl chloride to form a sulfonamide.

Chlorination: The aromatic ring is chlorinated using a chlorinating agent such as thionyl chloride.

Etherification: The final step involves the etherification of the chlorinated aromatic compound with an appropriate alcohol to form the desired phenoxy acetamide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[2-Chloro-4-(1-phenylethylsulfamoyl)phenoxy]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenoxy acetamides.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of other complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme activities and protein interactions.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[2-Chloro-4-(1-phenylethylsulfamoyl)phenoxy]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Phenoxy acetamide derivatives: These compounds share a similar core structure but differ in their substituents, leading to variations in their biological activities and applications.

Chalcone derivatives: Known for their diverse pharmacological properties, including anti-inflammatory and anticancer activities.

Indole derivatives: Studied for their potential therapeutic effects in various diseases.

Uniqueness

2-[2-Chloro-4-(1-phenylethylsulfamoyl)phenoxy]acetamide stands out due to its unique combination of functional groups, which confer specific chemical reactivity and biological activity